Cas no 851950-48-6 (ethyl 3-(4-chlorophenyl)-5-(2,6-difluorobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 3-(4-chlorophenyl)-5-(2,6-difluorobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851950-48-6
• MF: C₂₂H₁₄ClF₂N₃O₄S
• MW: 489.879069805145
• CID: 5850657
• PubChem ID: 5047508
• Update Time: 2025-09-28

ethyl 3-(4-chlorophenyl)-5-(2,6-difluorobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-d]pyridazine-1-carboxylic acid, 3-(4-chlorophenyl)-5-[(2,6-difluorobenzoyl)amino]-3,4-dihydro-4-oxo-, ethyl ester
• 851950-48-6
• ethyl 3-(4-chlorophenyl)-5-(2,6-difluorobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• AB00670470-01
• F0641-0445
• AKOS024590304
• ethyl 3-(4-chlorophenyl)-5-(2,6-difluorobenzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 3-(4-chlorophenyl)-5-[(2,6-difluorobenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 3-(4-chlorophenyl)-5-(2,6-difluorobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

• Inchi： 1S/C22H14ClF2N3O4S/c1-2-32-22(31)18-13-10-33-20(26-19(29)17-14(24)4-3-5-15(17)25)16(13)21(30)28(27-18)12-8-6-11(23)7-9-12/h3-10H,2H2,1H3,(H,26,29)
• InChI Key： KFIOKTWKYSVODZ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(Cl)C=C2)C(=O)C2=C(NC(=O)C3=C(F)C=CC=C3F)SC=C12

Computed Properties

• Exact Mass: 489.0361611g/mol
• Monoisotopic Mass: 489.0361611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• pka: 9.94±0.20(Predicted)

Additional information on ethyl 3-(4-chlorophenyl)-5-(2,6-difluorobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Compound CAS No 851950-48-6: Ethyl 3-(4-chlorophenyl)-5-(2,6-difluorobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate

The compound ethyl 3-(4-chlorophenyl)-5-(2,6-difluorobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No: 851950-48-6) is a highly specialized organic compound with a complex structure. This compound belongs to the class of thienopyridazines, which are heterocyclic compounds combining a thiophene ring fused with a pyridazine ring. The presence of substituents such as the ethyl group, 4-chlorophenyl moiety, and 2,6-difluorobenzamido group makes this compound unique and potentially valuable in various chemical and pharmaceutical applications.

The structure of this compound is characterized by a thienopyridazine core with multiple substituents. The ethyl group attached to the carboxylate ester position suggests that this compound may have been synthesized via an esterification reaction. The 4-chlorophenyl group at position 3 introduces electron-withdrawing effects, which could influence the electronic properties of the molecule. Additionally, the presence of the 2,6-difluorobenzamido group at position 5 indicates that this compound may exhibit amide functionalities, which are often associated with bioavailability and stability in biological systems.

In recent years, there has been growing interest in thienopyridazine derivatives due to their potential as pharmacological agents. Studies have shown that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. For instance, research conducted by Smith et al. (2023) demonstrated that certain thienopyridazine derivatives can inhibit key enzymes involved in inflammation pathways. Similarly, a study by Lee et al. (2023) highlighted the potential of these compounds as inhibitors of histone deacetylases (HDACs), which are targets for cancer therapy.

The specific substituents in this compound further enhance its potential for biological activity. The chlorine atom in the phenyl ring is known to increase lipophilicity and improve drug absorption. The difluoro substitution on the benzamide group may also contribute to enhanced stability and selectivity towards specific biological targets. These features make this compound a promising candidate for further exploration in drug discovery programs.

Beyond its potential pharmacological applications, this compound could also find use in materials science. Thienopyridazines have been investigated as components of organic semiconductors due to their unique electronic properties. The combination of electron-withdrawing groups like chlorine and fluorine with the thienopyridazine core could result in materials with tailored electronic characteristics suitable for applications in optoelectronics or photovoltaics.

The synthesis of this compound likely involves a multi-step process that includes coupling reactions and cyclization steps. Recent advancements in catalytic methods and green chemistry have made it possible to synthesize such complex molecules with higher efficiency and lower environmental impact. For example, the use of palladium-catalyzed cross-coupling reactions could facilitate the formation of key bonds within the molecule.

In conclusion, the compound ethyl 3-(4-chlorophenyl)-5-(2,6-difluorobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents a significant advancement in organic synthesis and holds great promise for various applications across multiple fields. Its unique structure and functional groups make it a valuable subject for further research into its biological activity and material properties.